4-[(4-Methylbenzyl)oxy]benzaldehyde semicarbazone

• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: [(E)-[4-[(4-methylphenyl)methoxy]phenyl]methylideneamino]urea
• InChI: InChI=1S/C16H17N3O2/c1-12-2-4-14(5-3-12)11-21-15-8-6-13(7-9-15)10-18-19-16(17)20/h2-10H,11H2,1H3,(H3,17,19,20)/b18-10+
• InChI Key: OPAANKAECICUEG-VCHYOVAHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)/C=N/NC(=O)N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CC=C(C=C2)C=NNC(=O)N

Description

4-[(4-Methylbenzyl)oxy]benzaldehyde semicarbazone is an organic compound with the molecular formula C16H17N3O2 and a molecular weight of 283.333 g/mol . This compound is known for its unique chemical structure, which includes a semicarbazone functional group attached to a benzaldehyde moiety, further substituted with a 4-methylbenzyl group.

Preparation Methods

The synthesis of 4-[(4-Methylbenzyl)oxy]benzaldehyde semicarbazone typically involves the reaction of 4-[(4-Methylbenzyl)oxy]benzaldehyde with semicarbazide hydrochloride in the presence of a base. The reaction is carried out in an appropriate solvent, such as ethanol or methanol, under reflux conditions . The product is then purified through recrystallization or other suitable purification techniques.

Chemical Reactions Analysis

4-[(4-Methylbenzyl)oxy]benzaldehyde semicarbazone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the semicarbazone group to an amine or other reduced forms.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, leading to various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide, reducing agents such as sodium borohydride or lithium aluminum hydride, and various electrophiles or nucleophiles for substitution reactions.

Scientific Research Applications

4-[(4-Methylbenzyl)oxy]benzaldehyde semicarbazone has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug development.

Industry: It is used in the production of specialty chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 4-[(4-Methylbenzyl)oxy]benzaldehyde semicarbazone involves its interaction with specific molecular targets and pathways. The semicarbazone group can form stable complexes with metal ions, which may play a role in its biological activity. Additionally, the compound’s ability to undergo various chemical transformations allows it to interact with different biomolecules, potentially leading to its observed effects .

Comparison with Similar Compounds

4-[(4-Methylbenzyl)oxy]benzaldehyde semicarbazone can be compared with other similar compounds, such as:

4-[(4-Methoxybenzyl)oxy]benzaldehyde semicarbazone: This compound has a methoxy group instead of a methyl group, which can influence its chemical reactivity and biological activity.

4-[(4-Chlorobenzyl)oxy]benzaldehyde semicarbazone:

4-[(4-Nitrobenzyl)oxy]benzaldehyde semicarbazone: The nitro group introduces additional reactivity, making this compound useful in different chemical and biological contexts.

These comparisons highlight the unique aspects of this compound, such as its specific substituents and their effects on the compound’s overall properties and applications.